2,4-Dichloro-5-(2-chloro-1,1,2-trifluoroethoxy)aniline

• IUPAC Name: 2,4-dichloro-5-(2-chloro-1,1,2-trifluoroethoxy)aniline
• InChI: InChI=1S/C8H5Cl3F3NO/c9-3-1-4(10)6(2-5(3)15)16-8(13,14)7(11)12/h1-2,7H,15H2
• InChI Key: LGCTTYFIRZZESG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1OC(C(F)Cl)(F)F)Cl)Cl)N
• Molecular Formula: C8H5Cl3F3NO
• Molecular Weight: 294.5 g/mol

Description

2,4-Dichloro-5-(2-chloro-1,1,2-trifluoroethoxy)aniline, or 2,4-D, is a chlorinated aniline that is used in a variety of scientific research applications. It is a versatile compound that can be used as an intermediate in the synthesis of organic compounds, as a reagent for organic reactions, and as a tool for investigating biochemical and physiological processes.

Scientific Research Applications

2,4-D is used as an intermediate in the synthesis of organic compounds, as a reagent for organic reactions, and as a tool for investigating biochemical and physiological processes. It is also used in the synthesis of pharmaceuticals and pesticides, and as a catalyst for various chemical reactions.

Mechanism of Action

2,4-D is a chlorinated aniline, and its mechanism of action is believed to be due to its ability to interact with a variety of proteins and enzymes. Specifically, it is believed to inhibit the activity of enzymes involved in the synthesis of prostaglandins, which are important regulators of inflammation and other physiological processes.
Biochemical and Physiological Effects
2,4-D has been shown to have a variety of biochemical and physiological effects. In laboratory studies, it has been shown to inhibit the activity of enzymes involved in the synthesis of prostaglandins, which are important regulators of inflammation and other physiological processes. It has also been shown to inhibit the activity of enzymes involved in the synthesis of neurotransmitters, which are important regulators of mood and behavior. Additionally, it has been shown to inhibit the activity of enzymes involved in the synthesis of lipids, which are important components of cellular membranes.

Advantages and Limitations for Lab Experiments

2,4-D is a versatile compound that can be used in a variety of laboratory experiments. Its advantages include its availability, its low cost, and its relatively low toxicity. However, it also has some limitations, including its relatively short shelf life and its susceptibility to oxidation when exposed to air. Additionally, it can be difficult to obtain in large quantities, and it can be difficult to store and handle in the laboratory.

Future Directions

The potential future directions for 2,4-D research are numerous. For example, further research could be conducted to investigate the effects of 2,4-D on other physiological processes, such as the immune response, the cardiovascular system, and the nervous system. Additionally, further research could be conducted to investigate the potential therapeutic applications of 2,4-D, such as its use in the treatment of inflammatory diseases and other conditions. Finally, further research could be conducted to investigate the potential environmental implications of 2,4-D, such as its potential to contaminate groundwater and surface water sources.

Synthesis Methods

2,4-D can be synthesized by a variety of methods, including the reaction of 2,4-dichloroaniline with trifluoroacetic acid and anhydrous aluminum chloride. The reaction is typically carried out in an inert atmosphere, such as nitrogen or argon, at temperatures ranging from 0°C to 50°C. The reaction is typically complete within 24 hours, and yields a white solid product with a melting point of between 85°C and 88°C.